Cas no 1806965-93-4 (3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride
• CAS No: 1806965-93-4
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4897749
• Update Time: 2025-10-28

3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-2-12-8(13(15)16)5(7(10)11)4(3)6(9)14/h2,7H,1H3
• InChI Key： PDLQKVHBGSATLM-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=CN=C(C=1C(F)F)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 249.9956760 g/mol
• Monoisotopic Mass: 249.9956760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8
• Molecular Weight: 250.58

Additional information on 3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride

Introduction to 3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride (CAS No. 1806965-93-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride, identified by the CAS number 1806965-93-4, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This compound belongs to the class of nitropyridine derivatives, which are widely recognized for their broad spectrum of biological activities and potential applications in drug discovery. The presence of both difluoromethyl and methyl substituents, along with the nitro and carbonyl chloride functional groups, endows this molecule with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In recent years, there has been a surge in research focusing on the incorporation of fluorinated aromatic systems into bioactive molecules, driven by their ability to fine-tune electronic and steric properties. The methyl group at the 5-position of the pyridine ring further contributes to the compound's structural diversity, allowing for further functionalization and derivatization to explore novel pharmacological targets.

The nitro group in 3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride serves multiple purposes in synthetic applications. It can act as a handle for reduction to an amine, enabling the formation of amide or urea bonds, which are ubiquitous in peptide mimetics and small-molecule drugs. Additionally, the nitro group can participate in metal-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of more complex molecular architectures. The carbonyl chloride moiety (Cl-COCl) is particularly reactive, making this compound an excellent electrophile for nucleophilic addition reactions. This reactivity is exploited in various synthetic protocols to introduce carbonyl functionalities into larger molecules or to generate intermediates for further derivatization.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds as scaffolds for therapeutic agents. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in bioactive molecules across multiple therapeutic categories. The structural motif of 3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride aligns well with this trend, offering a versatile platform for designing novel compounds with improved pharmacological properties. For instance, modifications at the 3-position (where the difluoromethyl group is located) have been shown to influence receptor binding affinity and selectivity, making this region a prime target for structure-activity relationship (SAR) studies.

In the realm of chemical biology, this compound has found utility as a key intermediate in the synthesis of probes and inhibitors targeting enzyme-catalyzed reactions. The reactivity of the carbonyl chloride group allows for rapid conjugation with biomolecules such as peptides or proteins, enabling the development of tools for studying enzyme mechanisms or identifying novel drug targets. Furthermore, the electron-withdrawing nature of both the nitro and difluoromethyl groups can be leveraged to modulate electronic properties in designed molecules, influencing their interaction with biological targets.

One particularly exciting application lies in the synthesis of kinase inhibitors, where pyridine-based scaffolds are increasingly employed due to their ability to mimic ATP binding pockets. The combination of substituents present in 3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride makes it an attractive building block for designing inhibitors with enhanced potency and selectivity against specific kinases implicated in cancer and inflammatory diseases. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against tyrosine kinases by leveraging both steric hindrance provided by the methyl group and electronic modulation from the fluorinated aromatic system.

The role of computational chemistry has also been instrumental in optimizing derivatives of this compound for therapeutic applications. Molecular modeling techniques have been used to predict binding modes and affinity profiles, guiding medicinal chemists toward more effective drug candidates. By integrating experimental data with computational insights, researchers can rapidly screen analogs derived from 3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride, accelerating the drug discovery process.

Another emerging area where this compound shows promise is in materials science. Fluorinated pyridines have been explored as components in organic electronics due to their ability to enhance charge transport properties. The unique electronic characteristics conferred by both fluorine atoms and nitro group make derivatives of this compound attractive candidates for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced materials.

The synthesis of complex molecules often requires multi-step strategies involving various functional group transformations. The reactivity profile of 3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride makes it an ideal precursor for constructing intricate molecular architectures through sequential reactions such as nucleophilic additions followed by reductions or cross-coupling processes. This adaptability has made it a staple reagent in synthetic laboratories focused on developing novel therapeutics or advanced materials.

In conclusion,3-(Difluoromethyl)-5-methyl-2-nitropyridine-4-carbonyl chloride (CAS No. 1806965-93-4) represents a versatile building block with significant potential across multiple disciplines including chemical biology,medicinal chemistry,and materials science. Its unique structural features—comprising both electron-withdrawing groups like nitro and difluoromethyl,as well as reactive handles like carbonyl chloride—make it indispensable for designing next-generation bioactive molecules or advanced functional materials.